Cyclopentylisopropylamine hydrochloride CAS 52703-17-0 properties
Cyclopentylisopropylamine hydrochloride CAS 52703-17-0 properties
An In-Depth Technical Guide to Cyclopentylisopropylamine Hydrochloride (CAS 52703-17-0)[1]
CAS 52703-17-0 | N-Isopropylcyclopentanamine HCl[1][2]
Executive Summary
Cyclopentylisopropylamine hydrochloride (CAS 52703-17-0) is a secondary amine salt featuring a sterically demanding N-alkyl motif. Structurally composed of a cyclopentyl ring and an isopropyl group bound to a central nitrogen, this compound serves as a critical building block in medicinal chemistry. It is primarily utilized to introduce lipophilic bulk and conformational constraints into drug candidates, particularly within the fields of G-Protein Coupled Receptor (GPCR) modulation and ion channel inhibition.
This guide provides a comprehensive technical analysis of the compound’s physicochemical properties, validated synthesis protocols, analytical characterization, and strategic applications in pharmaceutical development.
Physicochemical Identity
The compound exists as a hydrochloride salt, which confers stability and water solubility compared to its volatile free base form.
Table 1: Core Chemical Specifications
| Property | Specification |
| Chemical Name | N-Isopropylcyclopentanamine hydrochloride |
| Synonyms | Cyclopentyl-isopropyl-amine HCl; N-(Propan-2-yl)cyclopentanamine HCl |
| CAS Number | 52703-17-0 |
| Molecular Formula | C₈H₁₇N[1][2][3][4][5][6][7] · HCl |
| Molecular Weight | 163.69 g/mol (Salt); 127.23 g/mol (Free Base) |
| Appearance | White to off-white crystalline solid |
| Solubility | Soluble in water, methanol, ethanol, DMSO; Insoluble in hexane, Et₂O |
| pKa (Calculated) | ~10.5–11.0 (Conjugate acid) |
| H-Bond Donors | 2 (Ammonium form) |
| H-Bond Acceptors | 0 (Salt form) |
Synthesis & Manufacturing Methodologies
To ensure high purity and scalability, the Reductive Amination pathway is the industry standard. This method minimizes the formation of tertiary amine byproducts and avoids the elimination side-reactions common with alkyl halide substitution.
Mechanism of Action
-
Imine Formation: Condensation of cyclopentanone with isopropylamine generates an unstable imine (Schiff base).
-
Reduction: In situ reduction of the imine using a hydride donor (e.g., Sodium triacetoxyborohydride) yields the secondary amine.
-
Salt Formation: Treatment with anhydrous HCl precipitates the stable hydrochloride salt.
Protocol: Reductive Amination (Standard Bench Scale)
-
Reagents: Cyclopentanone (1.0 eq), Isopropylamine (1.2 eq), NaBH(OAc)₃ (1.5 eq), DCE (Dichloroethane) or DCM, Acetic Acid (cat.), 4M HCl in Dioxane.
-
Workflow:
-
Dissolve cyclopentanone in DCE under N₂ atmosphere.
-
Add isopropylamine and catalytic acetic acid; stir for 30 min to promote imine formation.
-
Cool to 0°C and add NaBH(OAc)₃ portion-wise (exothermic).
-
Stir at Room Temperature (RT) for 12–16 hours.
-
Quench: Add sat. NaHCO₃ solution. Extract with DCM.
-
Salt Formation: Dry organic layer (MgSO₄), filter, and add 4M HCl in Dioxane dropwise at 0°C.
-
Isolation: Filter the white precipitate and wash with cold diethyl ether.
-
Visualization: Synthesis Pathway
Caption: Figure 1. One-pot reductive amination pathway for the synthesis of CAS 52703-17-0.
Analytical Characterization
Verification of the structure requires a combination of NMR and Mass Spectrometry. Below are the expected spectral signatures for the hydrochloride salt.
Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ or D₂O
| Proton Environment | Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| NH₂⁺ | 8.5 – 9.5 | Broad Singlet | 2H | Ammonium protons (visible in DMSO) |
| CH (Isopropyl) | 3.2 – 3.4 | Multiplet (Septet) | 1H | Methine adjacent to N |
| CH (Cyclopentyl) | 3.2 – 3.4 | Multiplet | 1H | Methine adjacent to N |
| CH₂ (Ring) | 1.8 – 2.1 | Multiplet | 2H | β-protons of cyclopentyl |
| CH₂ (Ring) | 1.5 – 1.7 | Multiplet | 6H | γ-protons of cyclopentyl |
| CH₃ (Isopropyl) | 1.2 – 1.3 | Doublet | 6H | Methyl groups |
Mass Spectrometry (LC-MS)
-
Ionization: ESI+ (Electrospray Ionization)
-
Parent Ion [M+H]⁺: m/z 128.14 (Calculated for C₈H₁₈N⁺)
-
Fragmentation: Loss of isopropyl group (m/z ~85) or cyclopentyl ring cleavage may be observed at high collision energies.
Applications in Drug Development
Cyclopentylisopropylamine is not merely a passive linker; it is a functional scaffold used to optimize the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds.
A. Lipophilicity & Metabolic Stability
-
LogP Modulation: The combination of a cycloalkyl ring and a branched alkyl chain provides significant lipophilicity without aromaticity. This is crucial for crossing the Blood-Brain Barrier (BBB) in CNS drug discovery.
-
Metabolic Blockade: The branching at the nitrogen (secondary amine) and the steric bulk of the isopropyl group reduce susceptibility to N-dealkylation by Cytochrome P450 enzymes compared to linear alkyl chains (e.g., n-propyl).
B. Pharmacophore Utility
This moiety is frequently encountered in:
-
Calcium Channel Blockers: Analogous to the bulky amine side chains in Lomerizine-type derivatives.
-
Chemokine Receptor Antagonists (CCR5/CCR2): Used to fill hydrophobic pockets in the receptor binding site.
-
Sigma Receptor Ligands: The steric bulk aids in selectivity between Sigma-1 and Sigma-2 receptors.
Visualization: Strategic Utility
Caption: Figure 2. Pharmacokinetic and Pharmacodynamic utility of the scaffold in drug design.
Handling, Stability, and Safety
Storage Protocols
-
Hygroscopicity: Amine hydrochlorides are often hygroscopic. Store in a tightly sealed container, preferably within a desiccator.
-
Temperature: Store at Room Temperature (RT) or 2–8°C for long-term stability.
-
Incompatibility: Strong oxidizing agents and strong bases (liberates the volatile free amine).
Safety Profile (GHS Classification)
-
Signal Word: Warning
-
H315: Causes skin irritation.[1]
-
H319: Causes serious eye irritation.[1]
-
H335: May cause respiratory irritation.[1]
-
PPE: Wear nitrile gloves, safety goggles, and use a dust mask or fume hood during weighing to prevent inhalation of fine particulates.
References
-
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 17750361, N-(propan-2-yl)cyclopentanamine hydrochloride. Retrieved from [Link]
-
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry. [Link]
-
ECHA (European Chemicals Agency). Registration Dossier: Amines, N-C1-4-alkylcyclopentyl-. Retrieved from [Link][1]
Sources
- 1. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. N-(propan-2-yl)cyclopentanamine hydrochloride | C8H18ClN | CID 17750361 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. spectrabase.com [spectrabase.com]
- 4. 17-Methyl-androsta-2,4-dieno(2,3-d)isoxazol-17-ol, (17beta)- | C21H29NO2 | CID 11954115 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. N-propylcyclopentanamine hydrochloride | C8H18ClN | CID 16641265 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. CN106631827B - The synthetic method of one kind (1- cyclopropyl -1- methyl) ethylamine and its hydrochloride - Google Patents [patents.google.com]
- 7. US20210395185A1 - Scalable synthesis of optically active 1-cyclopropylalkyl-1-amines - Google Patents [patents.google.com]
